Cas no 85212-85-7 ( )

• Product Name: &nbsp
• CAS No: 85212-85-7
• MF: C₁₃H₁₄O₇
• MW: 282.246064662933
• CID: 990191
• PubChem ID: 350471
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-formyl-3-(2-methoxy-2-oxoethoxy)phenoxy]acetate
• Dimethyl 2,2'-[(4-formyl-1,3-phenylene)bis(oxy)]diacetate
• DTXSID10325559
• NSC-511360
• 85212-85-7
• NSC511360
•  

• Inchi： 1S/C13H14O7/c1-17-12(15)7-19-10-4-3-9(6-14)11(5-10)20-8-13(16)18-2/h3-6H,7-8H2,1-2H3
• InChI Key： IJZBVUYDAXAUDY-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=C(C=CC=1C=O)OCC(=O)OC

Computed Properties

• Exact Mass: 282.07395278g/mol
• Monoisotopic Mass: 282.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.1Ų